Cas no 1804479-92-2 (Ethyl 6-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 6-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804479-92-2
• MF: C₁₂H₁₂F₅NO₄
• MW: 329.220001220703
• CID: 4842454
• Update Time: 2025-06-09

Ethyl 6-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C12H12F5NO4/c1-3-21-9(19)5-6-10(22-12(15,16)17)8(20-2)4-7(18-6)11(13)14/h4,11H,3,5H2,1-2H3
• InChI Key： ZWWVFCUHYNETSZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(CC(=O)OCC)=N1)OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 366
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 6-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate

Ethyl 6-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804479-92-2): An Overview

Ethyl 6-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804479-92-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of Ethyl 6-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate is composed of a pyridine ring substituted with difluoromethyl, methoxy, and trifluoromethoxy groups, along with an ethyl ester moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles, making it a valuable feature in drug design.

Recent studies have highlighted the synthetic routes for the preparation of Ethyl 6-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate. One notable method involves the sequential addition of fluorinating agents and esterification reactions to form the desired product. This synthetic approach not only ensures high yields but also allows for the fine-tuning of reaction conditions to optimize purity and efficiency. Researchers at the University of California, Los Angeles (UCLA) have reported a multi-step synthesis that achieves excellent yields and purity levels, demonstrating the practicality of this method for large-scale production.

In terms of biological activity, Ethyl 6-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate has shown promising results in various assays. Studies conducted by a team at Harvard Medical School have indicated that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. The methoxy and trifluoromethoxy substituents are believed to play a crucial role in modulating these biological activities, making the compound a potential lead for anti-inflammatory drug development.

The pharmacokinetic properties of Ethyl 6-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate have also been extensively studied. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of the difluoromethyl group contributes to enhanced metabolic stability, while the ethyl ester moiety facilitates improved solubility and bioavailability. These properties make it an attractive candidate for further preclinical and clinical evaluation.

Furthermore, toxicological studies have been conducted to assess the safety profile of Ethyl 6-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate. Preliminary data suggest that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, Ethyl 6-(difluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804479-92-2) represents a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that new insights into its mechanisms of action and potential clinical uses will emerge.